Cas no 1805753-08-5 (4-Cyano-2-methylphenylpropanal)

• Product Name: 4-Cyano-2-methylphenylpropanal
• CAS No: 1805753-08-5
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 4961429
• Update Time: 2023-08-24

4-Cyano-2-methylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-methylphenylpropanal

• Inchi： 1S/C11H11NO/c1-8-5-10(6-12)3-4-11(8)9(2)7-13/h3-5,7,9H,1-2H3
• InChI Key： CTVHQLCBBQMXKR-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC(C#N)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• XLogP3: 2
• Topological Polar Surface Area: 40.9